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Compound of Interest

Compound Name: Oxalic acid dihydrate

Cat. No.: B166457 Get Quote

An In-depth Technical Guide to the Hydrate Form of Oxalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxalic acid, systematically named ethanedioic acid, is the simplest dicarboxylic acid with the

chemical formula H₂C₂O₄ or (COOH)₂. It is a white crystalline solid that readily forms a

colorless solution in water and is a much stronger acid than acetic acid. In its solid state, oxalic

acid typically exists as a dihydrate, with the formula H₂C₂O₄·2H₂O, meaning each molecule of

oxalic acid is associated with two water molecules of crystallization. This hydrate form is the

most common and stable form of oxalic acid under ambient conditions. Understanding the

properties and behavior of oxalic acid dihydrate is crucial for its wide-ranging applications in

research, chemical synthesis, and the pharmaceutical industry.

Chemical Structure and Properties
Oxalic acid dihydrate crystals are monoclinic with the space group P2₁/n. The crystal

structure consists of oxalic acid molecules and water molecules linked by hydrogen bonds. This

extensive hydrogen bonding network is a key feature of its structure and influences its physical

and chemical properties.

Comparative Data of Oxalic Acid Forms
The following table summarizes the key quantitative data for anhydrous oxalic acid and its

dihydrate form for easy comparison.
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Property Oxalic Acid (Anhydrous) Oxalic Acid Dihydrate

Chemical Formula C₂H₂O₄ C₂H₂O₄·2H₂O

Molar Mass 90.034 g/mol 126.065 g/mol

Appearance White crystals or powder
Colorless, odorless crystalline

powder

Density 1.90 g/cm³ (at 17 °C) 1.653 g/cm³

Melting Point 189–191 °C (decomposes) 101.5 °C

Solubility in Water 90-100 g/L 140 g/L

CAS Number 144-62-7 6153-56-6

Stability and Dehydration
Oxalic acid dihydrate is stable under normal storage conditions but can be dehydrated by

heating. The dehydration process typically begins at around 70 °C and is accompanied by a

change in the crystal system from monoclinic to orthorhombic. The substance can be

dehydrated by careful drying at 100°C, though some loss may occur due to sublimation. The

dehydration process involves the breaking of hydrogen bonds between the oxalic acid and

water molecules.

Experimental Protocols
Purity Determination by Redox Titration with Potassium
Permanganate
This method is a standard procedure for determining the purity of oxalic acid.

Principle: Oxalic acid is oxidized by potassium permanganate in an acidic solution. The

endpoint of the titration is indicated by the persistence of the pink color of the permanganate

ion.

Reaction: 5(COOH)₂ + 2KMnO₄ + 3H₂SO₄ → K₂SO₄ + 2MnSO₄ + 10CO₂ + 8H₂O

Procedure:
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Accurately weigh about 0.2 g of the oxalic acid dihydrate sample.

Dissolve the sample in approximately 200 mL of deionized water in a 300 mL beaker.

Add 20 mL of dilute sulfuric acid to the solution.

Heat the solution to about 60-70°C.

Titrate the hot solution with a standardized 0.02 mol/L potassium permanganate solution until

a faint pink color persists for at least 30 seconds.

Record the volume of potassium permanganate solution used.

Calculate the purity of the oxalic acid dihydrate based on the stoichiometry of the reaction.

Dehydration Study by Thermogravimetric Analysis
(TGA)
Principle: TGA measures the change in mass of a sample as a function of temperature. For

oxalic acid dihydrate, TGA can be used to determine the temperature at which dehydration

occurs and to quantify the loss of water.

Procedure:

Place a small, accurately weighed sample of oxalic acid dihydrate into the TGA sample

pan.

Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

Record the mass loss as a function of temperature.

The first major weight loss corresponds to the loss of the two water molecules of hydration.

The temperature range of this weight loss indicates the dehydration temperature.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key processes related to oxalic acid dihydrate.
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Caption: Dehydration of Oxalic Acid Dihydrate.
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Caption: Workflow for Purity Determination by Titration.
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Applications in Drug Development and Research
Oxalic acid and its dihydrate form have several important applications in the pharmaceutical

industry and scientific research:

Synthesis of Active Pharmaceutical Ingredients (APIs): Oxalic acid dihydrate is used in the

manufacturing of various drugs. Its ability to form stable complexes with metals (chelation) is

particularly useful in processes involving precipitation and purification. It is used in the

production of antibiotics like tetracycline and its derivatives.

Analytical Reagent: Due to its well-defined stoichiometry and stability, oxalic acid dihydrate
is used as a primary standard in analytical chemistry for standardizing solutions of oxidizing

agents like potassium permanganate.

Metal Chelation: The oxalate ion is an excellent chelating agent for metal cations. This

property is utilized for removing rust and other metal oxides, which can be relevant in

cleaning and maintaining laboratory and manufacturing equipment.

Lanthanide Chemistry: Oxalic acid is an important reagent for the separation and purification

of lanthanide elements. Hydrated lanthanide oxalates are readily formed in acidic solutions,

allowing for their separation from other elements.

To cite this document: BenchChem. [Understanding the hydrate form of oxalic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166457#understanding-the-hydrate-form-of-oxalic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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